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Compound of Interest

Compound Name: (R)-2-Aminooctanoic acid

CAS No.: 106819-03-8

Cat. No.: B554692

Get Quote

Welcome to the technical support center for advanced Solid-Phase Peptide Synthesis (SPPS).

This guide is designed for researchers, chemists, and drug development professionals who are

incorporating the non-proteinogenic amino acid (R)-2-Aminooctanoic acid into their peptide

sequences. Due to its unique structure, this residue presents specific challenges that require

optimized protocols. Here, we provide in-depth troubleshooting advice, detailed protocols, and

answers to frequently asked questions to ensure your synthesis is successful.

The Challenge: Steric Hindrance
(R)-2-Aminooctanoic acid is a β-branched aliphatic amino acid. Its hexyl side chain at the α-

carbon creates significant steric bulk, which can physically obstruct the approach of the

activated carboxyl group to the N-terminal amine of the growing peptide chain on the solid

support.[1] This steric hindrance is a primary cause of slow or incomplete coupling reactions,

leading to lower yields and the formation of deletion sequences, which are difficult to separate

from the target peptide.[2]
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Troubleshooting Guide: Overcoming Incomplete
Coupling
This section addresses the most common issue—incomplete acylation—in a progressive,

question-and-answer format.

Q1: My Kaiser test is positive after a standard coupling
cycle for (R)-2-Aminooctanoic acid. What is my first
course of action?
A positive Kaiser test indicates the presence of unreacted primary amines on the resin,

confirming an incomplete coupling reaction.[1] Before attempting more complex solutions, the

most straightforward and often effective strategy is to perform a second coupling reaction,

known as a "double coupling."[3][4] This approach simply re-exposes the unreacted sites to a

fresh solution of activated amino acid.

Workflow: Initial Troubleshooting for Incomplete Coupling
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Caption: Simplified workflow of amino acid activation and coupling using HATU.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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